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Compound of Interest

Compound Name: Barium peroxide

Cat. No.: B074537 Get Quote

Technical Support Center: Barium Peroxide
Synthesis
This guide provides detailed information, troubleshooting advice, and experimental protocols

for the synthesis of barium peroxide (BaO₂) from barium oxide (BaO).

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature range for the formation of barium peroxide from barium

oxide?

A1: The optimal temperature for the formation of barium peroxide (BaO₂) by reacting barium

oxide (BaO) with oxygen is approximately 500°C to 600°C.[1][2] The reaction begins to favor

peroxide formation around 500°C.[3][4][5]

Q2: What is the chemical equation for this reaction?

A2: The synthesis is a reversible reaction represented by the following chemical equation:

2BaO(s) + O₂(g) ⇌ 2BaO₂(s).[1][6]

Q3: At what temperature does barium peroxide decompose?

A3: Barium peroxide decomposes back into barium oxide and oxygen at temperatures above

800°C, with some sources specifying the release of oxygen begins above 820°C.[1][3][4][5][6]
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This reversibility was the basis for the historical Brin process, which was used to separate

oxygen from the atmosphere.[3][7]

Q4: Is the formation of barium peroxide an exothermic or endothermic process?

A4: The formation of barium peroxide from barium oxide is an exothermic reaction, meaning it

releases heat.[1][7] The decomposition of barium peroxide back to barium oxide and oxygen

is, therefore, an endothermic process (ΔH = +ve).[8][9][10]

Q5: What is the appearance of barium peroxide?

A5: Pure barium peroxide is a white solid.[3] However, it often appears as a grayish-white or

pale yellow powder, potentially due to impurities or absorption of moisture.[1][2]

Troubleshooting Guide
Problem 1: Low or incomplete conversion to Barium Peroxide (BaO₂).

Possible Cause: The reaction temperature is outside the optimal range.

Solution: Ensure the furnace temperature is precisely controlled and maintained between

500°C and 600°C.[1][2] Temperatures below 500°C will result in a very slow reaction rate,

while temperatures significantly above 600°C may approach the equilibrium point where

the reverse reaction becomes more favorable.

Possible Cause: Insufficient oxygen supply or pressure.

Solution: The reaction is an equilibrium process. Increasing the partial pressure of oxygen

will shift the equilibrium towards the formation of barium peroxide. Ensure a consistent

flow of pure, dry air or oxygen gas to the reaction chamber.[11]

Possible Cause: Impure or poorly prepared Barium Oxide (BaO).

Solution: The starting barium oxide should be of high purity. BaO can be prepared by the

thermal decomposition of barium carbonate (BaCO₃).[2][6] Ensure this decomposition is

complete to avoid contamination. The physical form of the BaO is also important; using

finely divided or granular barium oxide can increase the surface area available for

reaction, but granules are often preferred to reduce dust and fusion issues.[11]
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Problem 2: The product is decomposing back to Barium Oxide (BaO).

Possible Cause: The reaction temperature is too high.

Solution: The decomposition of barium peroxide begins at elevated temperatures,

becoming significant above 800°C.[1][3] Since the forward reaction is exothermic,

localized "hot spots" in the reactor can exceed the decomposition temperature. Reduce

the furnace temperature and ensure even heating and good heat dissipation to prevent the

product from decomposing.

Problem 3: The reaction is very slow.

Possible Cause: The temperature is too low.

Solution: While the reaction starts around 500°C, the rate can be slow.[3][4] Gradually

increasing the temperature towards the upper end of the optimal range (approaching

600°C) can improve the reaction kinetics without significantly favoring decomposition.

Possible Cause: The water content in the oxygen-containing gas is not optimal.

Solution: For optimal conversion, the partial pressure of water in the air or oxygen stream

should be carefully controlled. One patent suggests an optimal range of 4 to 7 millimeters

of mercury.[11] It may be necessary to dry the incoming gas to achieve this concentration.

[11]
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Parameter Value Notes

BaO₂ Formation Temperature 500 - 600 °C

The reversible reaction of BaO

with O₂ begins to form BaO₂

around 500°C.[1][3][4]

BaO₂ Decomposition

Temperature
> 800 °C

Oxygen is released and BaO is

reformed. Specifically noted as

>820°C.[3][6]

BaO₂ Melting Point 450 °C [3][4]

Reaction Enthalpy (Formation) Exothermic
The reaction 2BaO + O₂ →

2BaO₂ releases heat.[1]

Reaction Enthalpy

(Decomposition)
Endothermic

The reaction 2BaO₂ → 2BaO +

O₂ requires heat input (ΔH =

+ve).[8][9]

Experimental Protocol: Synthesis of Barium
Peroxide
This protocol describes the general method for producing barium peroxide from barium oxide

in a laboratory setting.

Preparation of Starting Material:

Begin with high-purity, anhydrous barium oxide (BaO). If starting from barium carbonate

(BaCO₃), heat it in a furnace to over 1000°C to ensure complete decomposition to BaO

and CO₂.[6]

It is preferable to use granular BaO (10-50 mesh) to minimize dust and potential fusion

during heating.[11]

Apparatus Setup:

Place the barium oxide powder or granules in a suitable container, such as a ceramic

boat.
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Insert the container into a tube furnace equipped with a gas inlet and outlet, allowing for a

controlled atmosphere.

Connect the gas inlet to a source of dry air or pure oxygen via a flowmeter.

Reaction Execution:

Begin flowing the oxygen-containing gas through the tube furnace.

Heat the furnace to the target temperature of 500-600°C.[1][2] An optimal temperature

within this range may need to be determined empirically based on the specific setup.

Maintain the temperature and gas flow for a sufficient duration to ensure complete

reaction. Reaction times can range from 1 to 3 hours.[11]

Carefully monitor the temperature, as the exothermic nature of the reaction can cause

localized overheating.[1]

Cooling and Product Recovery:

Once the reaction is complete, turn off the furnace and allow it to cool to room temperature

under a continued, slow stream of the oxygen-containing gas. This prevents the reverse

reaction from occurring during cooling.

Once cooled, the grayish-white to pale yellow barium peroxide product can be safely

removed and stored in a dry, sealed container away from acids and combustible materials.

[1]
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Caption: Experimental workflow for barium peroxide synthesis.
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Caption: Factors influencing barium peroxide formation and decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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